(2R)-1-methoxypropane-2-sulfonamide
Overview
Description
(2R)-1-methoxypropane-2-sulfonamide, commonly known as (2R)-MP2S, is an important organic compound used in many scientific and industrial applications. It is an organosulfonamide with a wide range of uses, including as a reagent in synthetic organic chemistry, as a catalyst in various organic reactions, and as a corrosion inhibitor in a variety of industrial processes. This compound is also used in pharmaceutical and medical research, as well as in biochemistry and physiology.
Mechanism of Action
The mechanism of action of ((2R)-1-methoxypropane-2-sulfonamide)-MP2S is not fully understood. It is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase, which are involved in the production of inflammatory mediators. In addition, (this compound)-MP2S has been found to interact with certain receptors, such as the angiotensin II receptor, which may be involved in the regulation of blood pressure.
Biochemical and Physiological Effects
The biochemical and physiological effects of (this compound)-MP2S are not fully understood. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins, leukotrienes, and thromboxanes. In addition, (this compound)-MP2S has been found to interact with certain receptors, such as the angiotensin II receptor, which may be involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The main advantage of using ((2R)-1-methoxypropane-2-sulfonamide)-MP2S in laboratory experiments is its relative simplicity and low cost. It is also relatively stable and has a wide range of uses. The main limitation is that it is not suitable for use in human clinical trials due to its lack of safety data.
Future Directions
The future directions for ((2R)-1-methoxypropane-2-sulfonamide)-MP2S include further research into its mechanism of action and its biochemical and physiological effects. In addition, further research into its use as a corrosion inhibitor and its potential applications in the synthesis of pharmaceuticals and biochemicals is needed. Finally, further research into its safety data is needed before it can be used in human clinical trials.
Synthesis Methods
((2R)-1-methoxypropane-2-sulfonamide)-MP2S can be synthesized via two different routes. The first route involves the reaction of 2-methoxy-1-propane-2-sulfonic acid with sodium hydroxide to produce (this compound)-MP2S and sodium sulfate. The second route involves the reaction of methanesulfonyl chloride and 2-methoxy-1-propane to produce (this compound)-MP2S and hydrochloric acid. Both routes are relatively simple, and the product can be purified by recrystallization or distillation.
Scientific Research Applications
((2R)-1-methoxypropane-2-sulfonamide)-MP2S has many applications in scientific research. It is used as a reagent in the synthesis of various organic compounds, as a catalyst in various organic reactions, and as a corrosion inhibitor in industrial processes. In addition, (this compound)-MP2S has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. It has also been used in the synthesis of various biochemicals, including amino acids and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-methoxypropane-2-sulfonamide involves the reaction of (2R)-1-methoxypropane-2-sulfonyl chloride with ammonia.", "Starting Materials": [ "(2R)-1-methoxypropane-2-sulfonyl chloride", "Ammonia" ], "Reaction": [ "Step 1: Dissolve (2R)-1-methoxypropane-2-sulfonyl chloride in anhydrous ether.", "Step 2: Slowly add ammonia gas to the solution while stirring at room temperature.", "Step 3: Continue stirring for several hours until the reaction is complete.", "Step 4: Filter the resulting solid and wash with ether to obtain (2R)-1-methoxypropane-2-sulfonamide." ] } | |
CAS RN |
1638587-33-3 |
Molecular Formula |
C4H11NO3S |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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